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Compound of Interest

Compound Name: Bismuth sulfate

Cat. No.: B1584915 Get Quote

This technical guide provides a detailed overview of the physical appearance and density of

bismuth sulfate (Bi₂(SO₄)₃), intended for researchers, scientists, and professionals in drug

development.

Physical Appearance
Bismuth sulfate is an inorganic compound that typically presents as a white solid.[1][2] Its

specific morphology can vary, with descriptions including white crystalline powder, needle-like

crystals, or simply white crystals.[1][3][4][5][6] The compound is also noted to be hygroscopic,

meaning it readily absorbs moisture from the air.[1][2] It is generally odorless.[1][6]

A hydrated form, bismuth(III) sulfate heptahydrate (Bi₂(SO₄)₃·7H₂O), also exists and is

described as a white crystalline solid.[7]

Density
The density of anhydrous bismuth sulfate has been reported with slight variations in the

literature. The most frequently cited value is 5.08 g/cm³.[1][6][8][9][10] Another source reports a

density of 5.31 g/cm³.[2] These values are for the compound in its standard state, typically at

25 °C and 100 kPa.[2] The estimated density for the heptahydrate form is approximately 2.6

g/cm³.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1584915?utm_src=pdf-interest
https://www.benchchem.com/product/b1584915?utm_src=pdf-body
https://www.benchchem.com/product/b1584915?utm_src=pdf-body
https://rx-sol.com/product/Bismuth-Sulphate
https://en.wikipedia.org/wiki/Bismuth(III)_sulfate
https://rx-sol.com/product/Bismuth-Sulphate
https://www.drugfuture.com/chemdata/bismuth-sulfate.html
https://www.vicanchem.com/product/bismuth-sulfate/
https://www.webqc.org/molecular-weight-of-Bi2%28SO4%293.html
https://rxchemicals.com/product/bismuth-sulphate
https://rx-sol.com/product/Bismuth-Sulphate
https://en.wikipedia.org/wiki/Bismuth(III)_sulfate
https://rx-sol.com/product/Bismuth-Sulphate
https://rxchemicals.com/product/bismuth-sulphate
https://synthetikaeu.com/en_US/p/Bismuth-III-Sulfate-Heptahydrate/7716
https://www.benchchem.com/product/b1584915?utm_src=pdf-body
https://rx-sol.com/product/Bismuth-Sulphate
https://rxchemicals.com/product/bismuth-sulphate
https://www.americanelements.com/bismuth-sulfate-7787-68-0
https://parchem.com/chemical-supplier-distributor/bismuth-sulfate-048918
https://www.lobachemie.com/Metal-salts-02170/BISMUTH-SULPHATE-CASNO-7787-68-0.aspx
https://en.wikipedia.org/wiki/Bismuth(III)_sulfate
https://en.wikipedia.org/wiki/Bismuth(III)_sulfate
https://synthetikaeu.com/en_US/p/Bismuth-III-Sulfate-Heptahydrate/7716
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation: Physical Properties of Bismuth
Sulfate
The quantitative data for the density of bismuth sulfate and its heptahydrate form are

summarized below.

Compound Formula Density

Bismuth(III) Sulfate

(anhydrous)
Bi₂(SO₄)₃ 5.08 g/cm³[1][6][8][9][10]

Bismuth(III) Sulfate

(anhydrous)
Bi₂(SO₄)₃ 5.31 g/cm³[2]

Bismuth(III) Sulfate

Heptahydrate
Bi₂(SO₄)₃·7H₂O ~2.6 g/cm³ (estimated)[7]

Experimental Protocols
The characterization of the physical properties of a chemical compound like bismuth sulfate
involves standardized experimental methods.

4.1 Determination of Physical Appearance

The physical appearance of a compound is determined through direct visual observation.

Objective: To describe the color, state (e.g., crystalline, powder), and morphology of the

substance.

Methodology:

A small, representative sample of the substance is placed on a clean, white surface or in a

transparent container.

The sample is observed under controlled, bright, and neutral lighting against a white

background to accurately determine its color.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1584915?utm_src=pdf-body
https://www.benchchem.com/product/b1584915?utm_src=pdf-body
https://www.benchchem.com/product/b1584915?utm_src=pdf-body
https://rx-sol.com/product/Bismuth-Sulphate
https://rxchemicals.com/product/bismuth-sulphate
https://www.americanelements.com/bismuth-sulfate-7787-68-0
https://parchem.com/chemical-supplier-distributor/bismuth-sulfate-048918
https://www.lobachemie.com/Metal-salts-02170/BISMUTH-SULPHATE-CASNO-7787-68-0.aspx
https://en.wikipedia.org/wiki/Bismuth(III)_sulfate
https://synthetikaeu.com/en_US/p/Bismuth-III-Sulfate-Heptahydrate/7716
https://www.benchchem.com/product/b1584915?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A magnifying glass or a low-power microscope is used to examine the morphology of the

particles, distinguishing between amorphous powder, crystalline forms, and specific crystal

shapes (e.g., needles).

Observations regarding the substance's texture and flow characteristics are also noted.

To assess hygroscopy, the sample is weighed and then exposed to a controlled humidity

environment for a specific period, followed by re-weighing to detect moisture absorption.

4.2 Measurement of Density

The density of a solid can be accurately measured using gas pycnometry.

Objective: To determine the volume of the solid sample by measuring the displacement of a

gas, and from its mass, calculate the density.

Methodology:

Sample Preparation: A sample of the bismuth sulfate powder is accurately weighed using

an analytical balance. The sample must be dry and free of absorbed moisture, which can

be achieved by drying it in an oven or desiccator.

Calibration: The gas pycnometer, which consists of a sample chamber and a reference

chamber of known volumes, is calibrated using a standard object of a precisely known

volume.

Measurement:

The weighed sample is placed in the sample chamber.

The chamber is sealed and purged with an inert gas, typically helium, which can

penetrate fine pores without being adsorbed by the material.

The chamber is pressurized to a specific pressure (P1).

A valve is opened, allowing the gas to expand into the reference chamber, resulting in a

lower equilibrium pressure (P2).
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Using the known volumes of the chambers and the pressure readings, the volume of the

sample is calculated based on the gas law (Boyle's Law).

Calculation: The density (ρ) is calculated by dividing the mass (m) of the sample by its

measured volume (V): ρ = m/V.

The measurement is typically repeated several times to ensure accuracy and precision.

Visualization of Properties
The following diagram illustrates the relationship between bismuth sulfate and its key physical

properties.

Bismuth Sulfate
(Bi₂(SO₄)₃)

Physical Appearance Density

White Crystalline Powder / Needles Hygroscopic 5.08 - 5.31 g/cm³

Click to download full resolution via product page

Caption: Logical relationship of Bismuth Sulfate to its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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